molecular formula C9H9FN2 B8813847 (4-fluoro-1H-indol-2-yl)methanamine CAS No. 904885-13-8

(4-fluoro-1H-indol-2-yl)methanamine

Cat. No. B8813847
CAS RN: 904885-13-8
M. Wt: 164.18 g/mol
InChI Key: BTLUBZYXSCWKAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-fluoro-1H-indol-2-yl)methanamine is a useful research compound. Its molecular formula is C9H9FN2 and its molecular weight is 164.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-fluoro-1H-indol-2-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-fluoro-1H-indol-2-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

904885-13-8

Molecular Formula

C9H9FN2

Molecular Weight

164.18 g/mol

IUPAC Name

(4-fluoro-1H-indol-2-yl)methanamine

InChI

InChI=1S/C9H9FN2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,12H,5,11H2

InChI Key

BTLUBZYXSCWKAL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C(N2)CN)C(=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 36 (130 mg, 0.730 mmol) in anhydrous THF (5.0 mL) was added LiAlH4 (138 mg, 3.65 mmol) at 0-5° C. The reaction mixture was heated at 80° C. overnight. After cooling to RT, the mixture was treated with aq. Na2SO4. The resulting mixture was extracted with EtOAc (3×10 mL). The combined organic layers were dried and concentrated. The residue was purified by SiO2 chromatography eluting with petroleum ether/EtOAc/TEA (10:10:0.5) to afford 40 mg (33%) of (4-fluoro-1H-indol-2-yl)methanamine (38) as a pale yellow solid. 1H NMR (500 MHz, DMSO-d6) δ 11.22 (s, 1H), 7.14 (d, J=8.0 Hz, 1H), 6.97 (m, 1H), 6.70 (m, 1H), 6.28 (s, 1H), 3.82 (s, 2H). LCMS (ESI) m/z: 148.1 [M+H−17]+.
Name
36
Quantity
130 mg
Type
reactant
Reaction Step One
Quantity
138 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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